Cas no 1341822-40-9 (1-(4-Chloro-3-fluorophenyl)-1-butanol)

• Product Name: 1-(4-Chloro-3-fluorophenyl)-1-butanol
• CAS No: 1341822-40-9
• MF: C₁₀H₁₂ClFO
• MW: 202.653085708618
• MDL: MFCD11521092
• CID: 5149447
• Update Time: 2026-03-03

1-(4-Chloro-3-fluorophenyl)-1-butanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-3-fluorophenyl)-1-butanol
• 1-(4-chloro-3-fluorophenyl)butan-1-ol
• Benzenemethanol, 4-chloro-3-fluoro-α-propyl-

• MDL： MFCD11521092
• Inchi： 1S/C10H12ClFO/c1-2-3-10(13)7-4-5-8(11)9(12)6-7/h4-6,10,13H,2-3H2,1H3
• InChI Key： IBAODSLSFQXQNW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C(CCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on 1-(4-Chloro-3-fluorophenyl)-1-butanol

1-(4-Chloro-3-fluorophenyl)-1-butanol: A Comprehensive Overview

1-(4-Chloro-3-fluorophenyl)-1-butanol, also known by its CAS number CAS No. 1341822-40-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a phenyl ring substituted with chlorine and fluorine atoms with a butanol group. The presence of these halogen substituents imparts distinctive electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 1-(4-Chloro-3-fluorophenyl)-1-butanol typically involves multi-step organic reactions, often utilizing Friedel-Crafts alkylation or nucleophilic aromatic substitution methods. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly production processes. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of chemical properties, 1-(4-Chloro-3-fluorophenyl)-1-butanol exhibits a melting point of approximately 55°C and a boiling point around 205°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory and industrial applications. The compound's ability to form hydrogen bonds due to the hydroxyl group contributes to its moderate polarity, which is advantageous in drug design and formulation.

The pharmacological potential of 1-(4-Chloro-3-fluorophenyl)-1-butanol has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an intermediate in the synthesis of bioactive compounds, including anti-inflammatory agents and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of novel kinase inhibitors targeting cancer cells.

In the field of materials science, 1-(4-Chloro-3-fluorophenyl)-1-butanol has been explored as a precursor for the synthesis of advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the development of materials with enhanced mechanical properties and thermal stability. Researchers at the University of California have reported promising results in using this compound to create self-healing polymers, which could revolutionize industries such as aerospace and automotive manufacturing.

The environmental impact of 1-(4-Chloro-3-fluorophenyl)-1-butanol has also been a topic of interest. Studies conducted by environmental chemists have assessed its biodegradability and toxicity levels. Results indicate that under aerobic conditions, the compound exhibits moderate biodegradability, with degradation rates influenced by pH levels and microbial activity. Regulatory agencies have emphasized the importance of minimizing exposure during industrial processes to ensure ecological safety.

From a commercial perspective, 1-(4-Chloro-3-fluorophenyl)-1-butanol is increasingly being sought after by pharmaceutical companies for its role in drug discovery programs. Its unique structure allows for easy functionalization, enabling researchers to explore diverse chemical space for therapeutic applications. Collaborative efforts between academia and industry have further accelerated the translation of this compound into clinical trials for various disease models.

In conclusion, 1-(4-Chloro-3-fluorophenyl)-1-butanol, CAS No. 1341822-40-9, stands as a testament to the ingenuity of modern organic chemistry. Its multifaceted applications across diverse scientific domains underscore its importance as a valuable chemical entity. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing technological and medical innovations.